Cas no 1805033-25-3 (3-Chloro-2-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805033-25-3
• MF: C₆H₄ClF₂NO
• MW: 179.551867485046
• CID: 4918951
• Update Time: 2025-11-01

3-Chloro-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C6H4ClF2NO/c7-4-1-3(11)2-10-5(4)6(8)9/h1-2,6,11H
• InChI Key： HJMMAHFMENPJCZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(difluoromethyl)-5-hydroxypyridine

Recent Advances in the Study of 3-Chloro-2-(difluoromethyl)-5-hydroxypyridine (CAS: 1805033-25-3)

In recent years, the compound 3-Chloro-2-(difluoromethyl)-5-hydroxypyridine (CAS: 1805033-25-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and agrochemical synthesis. The presence of both chloro and difluoromethyl groups on the pyridine ring enhances its reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of 3-Chloro-2-(difluoromethyl)-5-hydroxypyridine. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic fluorination to achieve high yields and purity. These efforts are crucial for scaling up production to meet the growing demand in pharmaceutical and agricultural industries. Additionally, the compound's stability under various conditions has been investigated, providing insights into its handling and storage requirements.

The biological activity of 3-Chloro-2-(difluoromethyl)-5-hydroxypyridine has also been a subject of intense research. Preliminary findings suggest that it exhibits inhibitory effects on certain enzymes and receptors, making it a potential candidate for drug development. For instance, its interaction with specific bacterial enzymes has been explored, highlighting its potential as an antibacterial agent. Further studies are underway to evaluate its efficacy and safety in preclinical models, which could pave the way for its use in therapeutic applications.

In the agrochemical sector, 3-Chloro-2-(difluoromethyl)-5-hydroxypyridine has been investigated for its herbicidal and fungicidal properties. Field trials have demonstrated its effectiveness in controlling a broad spectrum of weeds and fungal pathogens, with minimal environmental impact. These findings are particularly relevant in the context of sustainable agriculture, where the demand for eco-friendly pesticides is on the rise. Researchers are also exploring its potential as a lead compound for the development of novel agrochemicals with improved performance and reduced toxicity.

Despite the promising results, challenges remain in the widespread adoption of 3-Chloro-2-(difluoromethyl)-5-hydroxypyridine. Issues such as cost-effective synthesis, regulatory approval, and long-term environmental effects need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound. Future research directions may include the development of derivatives with enhanced properties and the exploration of new applications in other fields such as materials science.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-hydroxypyridine (CAS: 1805033-25-3) represents a versatile and valuable compound with significant potential in chemical biology and pharmaceutical research. Ongoing studies continue to shed light on its synthetic pathways, biological activities, and practical applications, offering exciting opportunities for innovation and development in the field. As research progresses, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine and agriculture.